Cas no 1804368-82-8 (3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid)
3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid
-
- Inchi: 1S/C8H4BrF3INO3/c9-2-4-3(7(15)16)1-5(14-6(4)13)17-8(10,11)12/h1H,2H2,(H,15,16)
- InChI Key: TURFMFKMRDHSKT-UHFFFAOYSA-N
- SMILES: IC1=C(CBr)C(C(=O)O)=CC(=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- XLogP3: 3.1
- Topological Polar Surface Area: 59.4
3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029088219-1g |
3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid |
1804368-82-8 | 97% | 1g |
$1,445.30 | 2022-04-02 |
3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid
Professional Introduction to 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic Acid (CAS No. 1804368-82-8)
3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804368-82-8) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with multiple functional groups, making it an attractive building block for the development of novel bioactive molecules.
The molecular structure of this compound comprises a bromomethyl group at the 3-position, an iodo atom at the 2-position, and a trifluoromethoxy group at the 6-position, along with a carboxylic acid moiety at the 4-position. These substituents endow the compound with a rich array of reactivity patterns, enabling its use in various synthetic transformations. The presence of the bromomethyl group, in particular, makes it a valuable intermediate for nucleophilic substitution reactions, while the iodo and trifluoromethoxy groups provide additional handles for further functionalization.
In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group in this compound is a prime example of such a fluorinated moiety, which has been widely employed in drug design to improve binding affinity and reduce susceptibility to enzymatic degradation. This feature makes 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid particularly valuable for the synthesis of next-generation pharmaceuticals.
The carboxylic acid group at the 4-position of the pyridine ring offers another avenue for chemical modification. It can be readily converted into esters, amides, or other derivatives, further expanding its synthetic utility. These derivatives have found applications in various fields, including medicinal chemistry, materials science, and catalysis. The versatility of this compound underscores its importance as a key intermediate in organic synthesis.
Recent studies have highlighted the role of this compound in the development of kinase inhibitors, which are crucial for treating a wide range of diseases, including cancer and inflammatory disorders. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to interact effectively with protein targets. By incorporating fluorinated and halogenated substituents, such as those present in 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid, researchers can fine-tune the pharmacological properties of these inhibitors to achieve higher efficacy and selectivity.
The bromomethyl group on this compound also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex molecular architectures. These reactions allow for the introduction of aryl or vinyl groups at various positions on the pyridine ring, enabling the synthesis of diverse libraries of compounds for drug discovery. The iodo atom serves as another point for cross-coupling reactions, providing additional flexibility in molecular design.
In addition to its applications in pharmaceutical research, this compound has shown promise in agrochemical applications. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The unique combination of functional groups in 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid makes it an excellent candidate for developing novel agrochemicals with improved efficacy and environmental safety.
The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodo and bromo substituents, followed by functional group interconversions to achieve the desired product structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.
The growing demand for high-quality intermediates like 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid has spurred innovation in synthetic chemistry. Researchers are continuously exploring new synthetic routes to improve yield and purity while reducing costs and environmental impact. These efforts are critical for ensuring that pharmaceutical and agrochemical industries have access to reliable and cost-effective building blocks for drug discovery and development.
In conclusion, 3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804368-82-8) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for constructing complex bioactive molecules through various synthetic transformations. As research continues to uncover new uses for this compound, its importance in drug discovery and industrial applications is likely to grow even further.
1804368-82-8 (3-(Bromomethyl)-2-iodo-6-(trifluoromethoxy)pyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)